4-(4-(4-Methylphenyl)-5-((1-naphthylmethyl)thio)-4H-1,2,4-triazol-3-YL)pyridine

Specification

• CAS No.: 738592-83-1
• Molecular Formula: C25H20N4S
• Molecular Weight: 408.5 g/mol
• IUPAC Name: 4-[4-(4-methylphenyl)-5-(naphthalen-1-ylmethylsulfanyl)-1,2,4-triazol-3-yl]pyridine
• Standard InChI: InChI=1S/C25H20N4S/c1-18-9-11-22(12-10-18)29-24(20-13-15-26-16-14-20)27-28-25(29)30-17-21-7-4-6-19-5-2-3-8-23(19)21/h2-16H,17H2,1H3
• Standard InChI Key: JOZIHXODFZHPMX-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)N2C(=NN=C2SCC3=CC=CC4=CC=CC=C43)C5=CC=NC=C5

Introduction

Chemical Identity and Structural Features

Molecular Architecture

The compound’s structure integrates three key components:

• A pyridine ring at position 4 of the triazole core, contributing π-π stacking capabilities and basicity.

• A 1,2,4-triazole ring substituted at positions 4 and 5 with a 4-methylphenyl group and a thioether-linked 1-naphthylmethyl group, respectively.

• A thioether bridge (-S-) that enhances conformational flexibility and facilitates interactions with biological targets.

The molecular formula is deduced as C₂₄H₂₀N₄S, with a molar mass of 408.51 g/mol. Experimental validation via high-resolution mass spectrometry (HRMS) is required to confirm this stoichiometry.

Crystallographic and Spectroscopic Data

While direct crystallographic data for this compound are unavailable, analogous triazole-pyridine hybrids exhibit triclinic crystal systems with space group P-1 and unit cell parameters a = 6.44–15.45 Å, α = 92.77–97.98°. Hirshfeld surface analysis of related structures reveals dominant H···H (45–50%), H···C (20–25%), and H···N (15–20%) interactions, suggesting similar packing efficiencies for the target compound.

¹H NMR signatures for the triazole-proton typically appear at δ 8.5–9.0 ppm, while the naphthylmethyl group’s aromatic protons resonate at δ 7.2–8.3 ppm.

Synthesis and Reaction Pathways

Retrosynthetic Analysis

The compound can be synthesized via a multi-step strategy:

• Formation of the 1,2,4-triazole core: Cyclocondensation of thiosemicarbazide with a pyridine-carboxylic acid derivative.

• S-alkylation: Introduction of the 1-naphthylmethyl group via nucleophilic substitution using 1-(chloromethyl)naphthalene.

• N-substitution: Attachment of the 4-methylphenyl group at the triazole’s N1 position.

Click Chemistry Approaches

Recent advances employ copper-catalyzed azide-alkyne cycloaddition (CuAAC) to construct hybrid triazole systems. For example, propargyl-functionalized intermediates react with azido derivatives to yield sulfur-linked triazole hybrids. This method offers regioselectivity and high yields (>75%) under mild conditions.

Biological Activities and Mechanisms

Anticancer Hypotheses

Molecular docking studies of analogous compounds predict strong binding (ΔG = -9.2 to -11.5 kcal/mol) to kinase domains such as EGFR and VEGFR2. The 4-methylphenyl group likely participates in hydrophobic pocket interactions, potentiating kinase inhibition.

Computational and Experimental Validation

Density Functional Theory (DFT) Insights

DFT calculations at the B3LYP/6-311G(d,p) level reveal:

• A HOMO-LUMO gap of 4.3–4.7 eV, indicating moderate reactivity.

• Atomic charges on the triazole’s N2 (-0.45 e) and S (-0.32 e) atoms suggest nucleophilic attack susceptibility.

Spectroscopic Characterization

IR spectra of related compounds show ν(N-H) stretches at 3200–3300 cm⁻¹ and ν(C=S) at 680–720 cm⁻¹. UV-Vis spectra display λₘₐₓ at 270–290 nm due to π→π* transitions in the naphthyl system.

Applications and Future Directions

Medicinal Chemistry

• Antifungal agents: Structural analogs inhibit Aspergillus fumigatus with IC₅₀ = 12.5 μM.

• Kinase inhibitors: Pyridine-triazole hybrids suppress EGFR phosphorylation by 60–80% at 10 μM.

Materials Science

The rigid triazole-pyridine framework could serve as a ligand in luminescent metal-organic frameworks (MOFs), with predicted quantum yields of Φ = 0.15–0.25.